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Compound of Interest

Compound Name: 5-Methyl-4-hexenoic acid

Cat. No.: B1590576

An In-depth Technical Guide to 5-Methyl-4-hexenoic Acid

Abstract

5-Methyl-4-hexenoic acid is an unsaturated carboxylic acid with applications as an
intermediate in organic synthesis. This document provides a comprehensive overview of its
chemical structure, physicochemical properties, and known experimental protocols for its
preparation. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Structure and Identifiers

5-Methyl-4-hexenoic acid is an aliphatic carboxylic acid characterized by a double bond
between the fourth and fifth carbon atoms and a methyl group on the fifth carbon.

IUPAC Name: 5-methylhex-4-enoic acid[1][2]

CAS Number: 5636-65-7[1][3][4]

Molecular Formula: C7H1202[1][3][4][5]

SMILES: CC(=CCCC(=0)0)C[1][2][4]

InChl: INChl=1S/C7H1202/c1-6(2)4-3-5-7(8)9/h4H,3,5H2,1-2H3,(H,8,9)[1][4][5]
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« InChlKey: YJJLHGCCADOOPZ-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The key physicochemical properties of 5-Methyl-4-hexenoic acid are summarized in the table
below. This compound is typically a colorless to pale yellow liquid with a characteristic odor.[3]
[4] Itis soluble in organic solvents and has moderate solubility in water.[3][4]

Property Value Source(s)

Molecular Weight 128.17 g/mol [11[2][3]

Boiling Point 203.-205 °C/237.28 °C )
(estimate)

Melting Point -10°C/-28 °C [3]

Density 0.930 g/cm3/0.9862 g/cm3 [3]

pKa 4.8 (at 25 °C) [315]

Refractive Index 1.4504 [3]

Flash Point 117.993 °C [3]

Vapor Pressure 0.052 mmHg (at 25 °C) [3]

Experimental Protocols
Synthesis of 5-Methyl-4-hexenoic Acid

Two primary methods for the synthesis of 5-Methyl-4-hexenoic acid have been described.[3]
Method 1: From Hexanedione

o Reaction: Hexanedione is reacted with methyl ether diborate in the presence of potassium
carbonate.

 Intermediate Formation: This reaction yields 5-methyl-4-hexene-2,3-diol acid ester.
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o Hydrolysis: The target product, 5-Methyl-4-hexenoic acid, is obtained through acid-
catalyzed heating and hydrolysis of the ester intermediate.[3]

Method 2: From Hexanal

» Michael Addition: A Michael addition reaction is performed with hexanal and isobutyl
magnesium halide.

e Intermediate Formation: This step generates 5-methyl-4-hexenol.

o Oxidation: The alcohol intermediate is then oxidized to produce the final 5-Methyl-4-
hexenoic acid product.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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